Cas no 1361501-35-0 (6-Methoxy-5-(2,4,6-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Methoxy-5-(2,4,6-trichlorophenyl)picolinaldehyde
• CAS No: 1361501-35-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4967585
• Update Time: 2025-10-17

6-Methoxy-5-(2,4,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-5-(2,4,6-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C13H8Cl3NO2/c1-19-13-9(3-2-8(6-18)17-13)12-10(15)4-7(14)5-11(12)16/h2-6H,1H3
• InChI Key： SFPPXARPHKCUTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(C=O)N=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on 6-Methoxy-5-(2,4,6-trichlorophenyl)picolinaldehyde

Introduction to 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde (CAS No: 1361501-35-0)

6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde is a highly specialized organic compound with the CAS registry number 1361501-35-0. This compound belongs to the class of picolinaldehydes, which are derivatives of picoline (a pyridine derivative) with an aldehyde group attached at the 2-position. The presence of the methoxy group at the 6-position and the trichlorophenyl group at the 5-position makes this compound unique in terms of its chemical structure and potential applications.

The synthesis of 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde involves a series of intricate organic reactions. The starting material is typically a picoline derivative, which undergoes alkylation or acylation to introduce the methoxy group and trichlorophenyl substituent. The final step involves oxidation to form the aldehyde group. This compound is often used as an intermediate in the synthesis of more complex molecules due to its versatility and reactivity.

Recent studies have highlighted the potential of 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde in various fields, including materials science and pharmacology. In materials science, this compound has been explored for its ability to act as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its unique electronic properties make it an ideal candidate for these applications.

In pharmacology, 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde has shown promise as a lead compound for drug development. Researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, studies have demonstrated its potential as an antimicrobial agent against various bacterial and fungal strains.

The physical properties of 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde are also worth noting. It has a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings.

From an environmental perspective, 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde has been evaluated for its biodegradability and toxicity. Studies indicate that it is not highly toxic to aquatic organisms when exposed to environmentally relevant concentrations. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 6-Methoxy-5-(2,4,6-Trichlorophenyl)Picolinaldehyde (CAS No: 1361501-35-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.